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Compound of Interest
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Cat. No.: B3418293 Get Quote

An In-depth Technical Guide to Disperse Orange
44
For Researchers, Scientists, and Drug Development Professionals

Abstract
Disperse Orange 44 is a monoazo disperse dye belonging to the single azo chemical class,

characterized by its vibrant orange hue. It is primarily utilized in the textile industry for the

dyeing of hydrophobic fibers such as polyester and its blends, as well as acetate fibers. This

technical guide provides a comprehensive overview of its chemical identity, physicochemical

properties, synthesis, and key applications, with a focus on experimental protocols and

quantitative data relevant to research and development. While direct applications in drug

development are not documented, the broader context of azo dyes in biomedical sciences is

discussed.

Chemical Identity and Physicochemical Properties
Disperse Orange 44 is identified by CAS Number 4058-30-4.[1][2][3] An alternative, now

deleted, CAS number is 12223-26-6. There has been some discrepancy in the literature

regarding its molecular formula; however, the consensus for CAS 4058-30-4 points to

C18H15ClN6O2.

Table 1: Chemical Identifiers for Disperse Orange 44
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Identifier Value

CAS Number 4058-30-4[1][2][3]

Molecular Formula C18H15ClN6O2[1][2][4]

Molecular Weight 382.80 g/mol [1][2][4]

IUPAC Name
3-[4-[(2-chloro-4-nitrophenyl)diazenyl]-N-(2-

cyanoethyl)anilino]propanenitrile

Synonyms

C.I. Disperse Orange 44, Allilon Orange RDSL,

Begacron Orange 2GFS, Disperse Orange S-

6RL

The physicochemical properties of Disperse Orange 44 are critical for understanding its

behavior in various applications, from dyeing processes to environmental fate.

Table 2: Physicochemical Properties of Disperse Orange 44

Property Value Source

Appearance
Orange to red-light orange

powder
[4][5]

Boiling Point (Predicted) 663.8 ± 55.0 °C at 760 Torr

Density (Predicted) 1.30 ± 0.1 g/cm³

Water Solubility 20 mg/L at 20°C [6]

LogP (Predicted) 2.074 at 20°C [6]

Synthesis of Disperse Orange 44: An Experimental
Protocol
The synthesis of Disperse Orange 44 is a classic example of azo coupling, a fundamental

reaction in dye chemistry. It involves two primary stages: the diazotization of an aromatic amine

and the subsequent coupling with an electron-rich partner.[4][5]
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Synthesis Pathway
The manufacturing process involves the diazotization of 2-chloro-4-nitrobenzenamine, which is

then coupled with N,N-bis(2-cyanoethyl)benzenamine.[4][5]

Step 1: Diazotization

Step 2: Azo Coupling

2-Chloro-4-nitrobenzenamine NaNO2, HCl (aq)
0-5 °C

Reacts with Diazonium Salt IntermediateForms

Disperse Orange 44

Couples with D

N,N-bis(2-cyanoethyl)benzenamine

Click to download full resolution via product page

Caption: Synthesis workflow for Disperse Orange 44.

Detailed Laboratory Protocol
This protocol describes a representative laboratory-scale synthesis of Disperse Orange 44.

Materials:

2-Chloro-4-nitrobenzenamine (1.73 g, 0.01 mol)

Concentrated Hydrochloric Acid (3 mL)

Sodium Nitrite (0.7 g, 0.01 mol)

N,N-bis(2-cyanoethyl)benzenamine (2.13 g, 0.01 mol)

Sodium Acetate

Ice
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Deionized Water

Procedure:

Part A: Diazotization

In a 100 mL beaker, suspend 1.73 g of 2-chloro-4-nitrobenzenamine in 10 mL of water and

add 3 mL of concentrated hydrochloric acid.

Cool the resulting slurry to 0-5 °C in an ice bath with constant stirring.

In a separate beaker, dissolve 0.7 g of sodium nitrite in 5 mL of water and cool the solution to

0-5 °C.

Slowly add the sodium nitrite solution dropwise to the amine slurry over 15-20 minutes,

ensuring the temperature remains below 5 °C.

Continue stirring the mixture at 0-5 °C for an additional 30 minutes after the addition is

complete to ensure full formation of the diazonium salt.

Part B: Azo Coupling

In a 250 mL beaker, dissolve 2.13 g of N,N-bis(2-cyanoethyl)benzenamine in 20 mL of 10%

acetic acid. Cool this solution to 0-5 °C in an ice bath.

Slowly add the cold diazonium salt solution from Part A to the coupling component solution

with vigorous stirring.

Adjust the pH of the reaction mixture to 4.5-5.5 by slowly adding a saturated solution of

sodium acetate.

A colored precipitate of Disperse Orange 44 will form. Continue stirring the mixture in the

ice bath for 1-2 hours to ensure the completion of the coupling reaction.

Collect the crude dye by vacuum filtration and wash the filter cake with cold deionized water

until the filtrate is neutral.

Dry the product in an oven at 60-70 °C.
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Applications in Research and Industry
Textile Dyeing
The primary application of Disperse Orange 44 is in the dyeing of polyester and acetate fibers.

Its low water solubility and non-ionic nature allow it to penetrate these hydrophobic fibers at

high temperatures.

Table 3: Dyeing Fastness Properties on Polyester

Fastness Property Grade (1-5)

Light Fastness 4-5

Washing Fastness 5

Perspiration Fastness 4-5

Ironing Fastness 5-6

Note: Fastness grades are on a scale of 1 to 5 (or higher), where a higher number indicates

better fastness.

Environmental Remediation: Adsorption Studies
Disperse Orange 44 has been a subject of research in environmental science, particularly in

the context of wastewater treatment. One study investigated its removal from aqueous

solutions using iron oxide nanoparticles.

Experimental Protocol: Adsorption of Disperse Orange 44 on Iron Oxide Nanoparticles

This protocol is based on typical batch adsorption experiments for dye removal.

Materials:

Disperse Orange 44 stock solution (e.g., 100 ppm)

Synthesized iron oxide nanoparticles (adsorbent)

0.1 M HCl and 0.1 M NaOH for pH adjustment
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Orbital shaker

UV-Vis Spectrophotometer

Centrifuge

Procedure:

Preparation of Dye Solutions: Prepare a series of Disperse Orange 44 solutions of varying

concentrations (e.g., 5, 10, 20, 50 ppm) from the stock solution.

Batch Adsorption: In a series of flasks, add a fixed amount of iron oxide nanoparticles (e.g.,

0.1 g) to a fixed volume of dye solution (e.g., 50 mL).

Parameter Optimization:

pH: Adjust the initial pH of the dye solutions across a range (e.g., 2 to 10) using HCl or

NaOH.

Contact Time: Agitate the flasks on an orbital shaker for different time intervals (e.g., 15,

30, 60, 120, 180 minutes).

Adsorbent Dose: Vary the amount of nanoparticles added to the dye solution.

Analysis: After agitation, centrifuge the samples to separate the nanoparticles. Measure the

final concentration of Disperse Orange 44 in the supernatant using a UV-Vis

spectrophotometer at its maximum absorbance wavelength.

Calculation: The percentage of dye removal is calculated using the formula: Removal (%) =

[(C₀ - Cₑ) / C₀] * 100 where C₀ is the initial dye concentration and Cₑ is the equilibrium dye

concentration.
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Prepare Dye Solutions
(Varying Concentrations)

Add Adsorbent
(Iron Oxide Nanoparticles)

Agitate in Shaker
(Varying Contact Time, pH)

Separate Adsorbent
(Centrifugation)

Analyze Supernatant
(UV-Vis Spectrophotometry)

Calculate Removal Efficiency

Click to download full resolution via product page

Caption: Experimental workflow for dye adsorption studies.

Potential in Drug Development and Biomedical Sciences
While there is no specific research on Disperse Orange 44 in drug development, the broader

class of azo compounds has garnered significant interest in medicinal chemistry and

biomedical applications.[4][7]

Drug Delivery: The azo bond (-N=N-) can be cleaved by azoreductase enzymes present in

the gut microbiome. This property is being explored for colon-targeted drug delivery, where a
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drug is attached to an azo compound, protecting it from degradation in the upper

gastrointestinal tract and releasing it in the colon.[8]

Antimicrobial and Anticancer Agents: Various azo compounds have been synthesized and

evaluated for their potential as antibacterial, antifungal, and anticancer agents.[4][7] The

discovery of Prontosil, an azo dye, as the first commercially available antibiotic, laid the

foundation for this field of research.[4]

Bioimaging and Photoswitches: The photochromic properties of some azo dyes, where they

can isomerize upon exposure to light, make them candidates for use in bioimaging,

photopharmacology, and as molecular photoswitches.[4][7]

The relevance of Disperse Orange 44 to these fields remains an open area for future

research. Its synthesis and functional groups could potentially be modified to explore such

applications.

Conclusion
Disperse Orange 44 is a well-established disperse dye with a defined chemical structure and

synthesis pathway. Its primary role in the textile industry is well-documented, and its

physicochemical properties make it a subject of interest in environmental remediation studies.

While direct applications in drug development have not been reported, the broader family of

azo compounds presents a rich field for medicinal chemistry, suggesting that derivatives of

Disperse Orange 44 could be explored for biomedical applications in the future. This guide

provides foundational technical information to support further research and development in

these areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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